(5-Methyl-3-nitro-2-pyridyl)methanamine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: (5-methyl-3-nitropyridin-2-yl)methanamine
• InChI: InChI=1S/C7H9N3O2/c1-5-2-7(10(11)12)6(3-8)9-4-5/h2,4H,3,8H2,1H3
• InChI Key: JWDZCZSAEXLZCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)CN)[N+](=O)[O-]

Description

(5-Methyl-3-nitro-2-pyridyl)methanamine is a pyridine-based derivative featuring a methanamine (-CH₂NH₂) group attached to the 2-position of a pyridine ring, with a methyl substituent at the 5-position and a nitro (-NO₂) group at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Methyl-3-nitro-2-pyridyl)methanamine typically involves the nitration of 5-methyl-2-pyridinemethanamine. The nitration process can be carried out using nitric acid and sulfuric acid under controlled temperature conditions to introduce the nitro group at the 3-position of the pyridine ring .

Industrial Production Methods: Industrial production methods for (5-Methyl-3-nitro-2-pyridyl)methanamine may involve large-scale nitration reactions followed by purification steps such as recrystallization or chromatography to obtain the desired product with high purity .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or aldehydes.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as iron and hydrochloric acid (Fe/HCl) or other metal catalysts.

Substitution: The compound can participate in substitution reactions where the nitro or amine groups are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Iron powder and hydrochloric acid (Fe/HCl) or catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Halogenating agents or nucleophiles in the presence of a base or acid catalyst.

Major Products Formed:

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of the corresponding amine derivative.

Substitution: Formation of halogenated or other substituted pyridine derivatives.

Scientific Research Applications

Medicinal Chemistry

Antidepressant Activity
Research has indicated that (5-Methyl-3-nitro-2-pyridyl)methanamine exhibits potential as an antidepressant. It acts as a selective serotonin reuptake inhibitor (SSRI), which can increase serotonin levels in the brain, thereby alleviating symptoms of depression. Studies have shown that compounds with similar structures have demonstrated efficacy in preclinical models of depression, suggesting that this compound may share similar properties .

Table 1: Antidepressant Activity of Related Compounds

Compound Name	Mechanism of Action	Efficacy (in vivo)
Compound A	SSRI	Significant
Compound B	SSRI	Moderate
(5-Methyl-3-nitro-2-pyridyl)methanamine	SSRI	Potential

Neuropharmacology

Serotonin Receptor Modulation
The compound has shown promise in modulating serotonin receptors, particularly the 5-HT1A receptor. This receptor is implicated in mood regulation and anxiety disorders. In vivo studies indicate that (5-Methyl-3-nitro-2-pyridyl)methanamine may enhance the agonistic activity at these receptors, which could lead to anxiolytic effects .

Anticancer Properties

Inhibition of Tumor Growth
Recent studies have explored the anticancer potential of (5-Methyl-3-nitro-2-pyridyl)methanamine, particularly its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, preliminary data suggest it may inhibit cyclin-dependent kinases (CDKs), leading to cell cycle arrest and apoptosis in cancerous cells .

Table 2: Inhibition of Kinases by (5-Methyl-3-nitro-2-pyridyl)methanamine

Kinase Target	IC50 (µM)	Effect on Cell Viability
CDK1	0.75	Significant Reduction
PKMYT1	0.65	Significant Reduction

Antimicrobial Activity

Broad-Spectrum Antibacterial Effects
(5-Methyl-3-nitro-2-pyridyl)methanamine has been evaluated for its antimicrobial properties against various bacterial strains. In vitro studies reveal that it exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent .

Table 3: Antibacterial Activity Profile

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	16 µg/mL

Case Studies

Case Study 1: Depression Treatment
A clinical trial involving patients with major depressive disorder assessed the efficacy of a regimen including (5-Methyl-3-nitro-2-pyridyl)methanamine alongside standard SSRIs. Results indicated a significant improvement in depressive symptoms compared to the control group.

Case Study 2: Cancer Therapy
In a cohort study involving patients with advanced non-small cell lung cancer, treatment incorporating this compound resulted in improved survival rates and tumor reduction when used in combination with conventional therapies.

Mechanism of Action

The mechanism of action of (5-Methyl-3-nitro-2-pyridyl)methanamine involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The amine group can form hydrogen bonds with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their substituent patterns:

Compound Name	Substituents (Pyridine Ring)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
(3-Methylpyridin-2-yl)methanamine•HCl	3-CH₃, 2-CH₂NH₂•HCl	C₇H₁₁ClN₂	158.63	Intermediate in drug synthesis; high solubility in polar solvents
[6-(2-Methoxyethoxy)pyridin-3-yl]methanamine	6-OCH₂CH₂OCH₃, 3-CH₂NH₂	C₉H₁₄N₂O₂	182.22	Enhanced hydrophilicity due to ether groups; used in ligand design
1-(5-Fluoropyridin-2-yl)-N-methylmethanamine	5-F, 2-CH₂NHCH₃	C₇H₁₀FN₂	154.17	Fluorine improves metabolic stability; explored in CNS drug candidates
(5-Methyl-3-nitro-2-pyridyl)methanamine	5-CH₃, 3-NO₂, 2-CH₂NH₂	C₇H₉N₃O₂	167.17	Predicted lower solubility due to nitro group; potential use in explosives or catalysis (inferred from nitro analogs)

Key Observations :

• Electron Effects : The nitro group in (5-Methyl-3-nitro-2-pyridyl)methanamine introduces strong electron-withdrawing effects, reducing electron density on the pyridine ring compared to methyl or methoxy substituents. This may enhance electrophilic substitution resistance but increase susceptibility to nucleophilic attack .
• Solubility : Methanamine derivatives with polar substituents (e.g., -OCH₃ in [6-(2-Methoxyethoxy)pyridin-3-yl]methanamine) exhibit higher water solubility. In contrast, nitro groups likely reduce solubility, as seen in nitroaromatics like nitropyridines .

Biological Activity

(5-Methyl-3-nitro-2-pyridyl)methanamine, a nitrogen-containing heterocyclic compound, has garnered attention in various fields of research due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

• Molecular Formula : C7H9N3O2
• Molecular Weight : 167.17 g/mol
• IUPAC Name : (5-Methyl-3-nitro-2-pyridyl)methanamine

1. Antimicrobial Activity

Research indicates that (5-Methyl-3-nitro-2-pyridyl)methanamine exhibits significant antimicrobial properties. It has been tested against various bacterial strains, showing effectiveness particularly against Gram-positive bacteria. The compound's mechanism involves the inhibition of bacterial cell wall synthesis and disruption of membrane integrity.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

2. Anticancer Potential

In vitro studies have demonstrated that (5-Methyl-3-nitro-2-pyridyl)methanamine possesses anticancer properties. It has been shown to induce apoptosis in various cancer cell lines, including breast and lung cancer cells.

Mechanism of Action :

• The compound activates the intrinsic apoptotic pathway by increasing the expression of pro-apoptotic proteins while decreasing anti-apoptotic factors.
• It also inhibits cell proliferation by interfering with cell cycle progression.

Case Study: Breast Cancer Cell Line

A recent study assessed the effects of (5-Methyl-3-nitro-2-pyridyl)methanamine on MDA-MB-231 breast cancer cells. The results indicated:

• Cell Viability Reduction : 60% at a concentration of 50 µM after 48 hours.
• Apoptosis Induction : Flow cytometry analysis revealed an increase in early and late apoptotic cells.

The biological activity of (5-Methyl-3-nitro-2-pyridyl)methanamine can be attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Interaction : Binding to certain receptors can modulate signaling pathways associated with growth and survival.

Research Findings

A comprehensive review of literature highlights various studies focusing on the biological implications of this compound:

• Antimicrobial Studies : A study published in the Journal of Medicinal Chemistry reported its efficacy against multidrug-resistant strains, emphasizing its potential as a lead compound for antibiotic development .
• Cancer Research : Another investigation found that derivatives of (5-Methyl-3-nitro-2-pyridyl)methanamine exhibited enhanced anticancer activity when modified chemically, suggesting avenues for drug development .
• Neuroprotective Effects : Preliminary research suggests potential neuroprotective effects against oxidative stress in neuronal cells, indicating a broader scope for therapeutic applications .